3-(Oxan-2-ylmethylsulfanyl)benzonitrile

• IUPAC Name: 3-(oxan-2-ylmethylsulfanyl)benzonitrile
• InChI: InChI=1S/C13H15NOS/c14-9-11-4-3-6-13(8-11)16-10-12-5-1-2-7-15-12/h3-4,6,8,12H,1-2,5,7,10H2
• InChI Key: YEDWSOLSTPVWLL-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CSC2=CC=CC(=C2)C#N
• Molecular Formula: C13H15NOS
• Molecular Weight: 233.33 g/mol

Description

3-(Oxan-2-ylmethylsulfanyl)benzonitrile is a benzonitrile derivative featuring a sulfanyl (-S-) group at the 3-position of the aromatic ring, connected to a 2-oxanylmethyl (tetrahydropyranylmethyl) substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Oxan-2-ylmethylsulfanyl)benzonitrile typically involves the reaction of oxane derivatives with benzonitrile precursors. One common method includes the lithiation of 3-bromothiophene followed by the addition of elemental sulfur and subsequent reaction with 4-(2-bromoacetyl)-benzonitrile . This multi-step reaction is carried out under controlled conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of 3-(Oxan-2-ylmethylsulfanyl)benzonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, green chemistry approaches, such as the use of ionic liquids as solvents and catalysts, can be employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

3-(Oxan-2-ylmethylsulfanyl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrile group can be reduced to primary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.

Substitution: Electrophilic reagents like halogens or nitro groups can be introduced under acidic or basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Primary amines.

Substitution: Halogenated or nitro-substituted derivatives.

Scientific Research Applications

3-(Oxan-2-ylmethylsulfanyl)benzonitrile has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Medicine: Investigated for its potential use in drug discovery and development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of advanced materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 3-(Oxan-2-ylmethylsulfanyl)benzonitrile involves its interaction with various molecular targets. The sulfanyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The nitrile group can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Structural Analogues and Substituent Diversity

The benzonitrile core is a common scaffold in medicinal and agrochemical chemistry. Below is a comparative analysis of 3-(Oxan-2-ylmethylsulfanyl)benzonitrile with key analogs:

Table 1: Structural and Functional Comparison of Benzonitrile Derivatives

Compound Name	Substituent Structure	Molecular Weight*	Biological Activity/Application	Key Features	Reference
3-(Oxan-2-ylmethylsulfanyl)benzonitrile	Oxane ring via sulfanyl linkage	~263.3 g/mol	Hypothesized: Enzyme inhibition	Enhanced solubility due to oxane ring	Target Compound
3-{[5-(8-Nitrodibenzofuran-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}benzonitrile	Oxadiazole-dibenzofuran-sulfanyl	~485.4 g/mol	GSK-3 inhibition (Alzheimer’s models)	Nitro group enhances electron-withdrawing effects
3-(Pyrimidinone-sulfanyl)benzonitrile	Pyrimidinone-sulfanyl	~273.3 g/mol	Antimicrobial (implied)	Hydrogen-bonding capacity from pyrimidinone
4-{2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl}benzonitrile	Trifluoromethylphenyl-ketone	~323.3 g/mol	Metaflumizone metabolite (pesticide)	CF₃ group improves metabolic stability
3-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]benzonitrile	Oxadiazole-pyridine	~278.3 g/mol	Not specified (pharmaceutical intermediate)	Heterocyclic diversity for target engagement
3-(Ferrocenylmethylamino)benzonitrile	Ferrocene-amino linkage	~346.2 g/mol	Antioxidant activity	Redox-active ferrocene moiety

*Molecular weights estimated based on structural formulas.

Physicochemical Properties

• Solubility: The oxane ring improves water solubility compared to aromatic substituents (e.g., dibenzofuran in ) but less than polar groups like pyrimidinone ().
• Metabolic Stability: Oxane’s saturated ether linkage may resist oxidative metabolism better than thiazolidinone () or propenyl ketone () groups .